Cas no 874219-44-0 (3-(Dimethylcarbamoyl)-5-nitrophenylboronic acid)

• Product Name: 3-(Dimethylcarbamoyl)-5-nitrophenylboronic acid
• CAS No: 874219-44-0
• MF: C₉H₁₁BN₂O₅
• MW: 238.005042314529
• MDL: MFCD08235061
• CID: 720671
• PubChem ID: 44119821
• Update Time: 2025-05-20

3-(Dimethylcarbamoyl)-5-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• [3-(Dimethylcarbamoyl)-5-nitrophenyl]boronic acid
• 3-Dimethylcarbamoyl-5-nitrobenzeneboronic acid
• 3-(Dimethylcarbamoyl)-5-nitrophenylboronic acid
• Boronicacid, B-[3-[(dimethylamino)carbonyl]-5-nitrophenyl]-
• OR9374
• 3-(Dimethylcarbamoyl)-5-nitrobenzeneboronic acid
• 874219-44-0
• DTXSID90657421
• ZJB21944
• [3-(dimethylcarbamoyl)-5-nitro-phenyl]boronic acid
• CS-0174237
• A842161
• BS-24044
• AKOS015850793
• [3-(Dimethylcarbamoyl)-5-nitrophenyl]boronicacid
• (3-(Dimethylcarbamoyl)-5-nitrophenyl)boronic acid
• SB76993
• FT-0645005
• [3-[dimethylamino(oxo)methyl]-5-nitrophenyl]boronic acid
• MFCD08235061
• [3-(Dimethylcarbamoyl)-5-nitrophenyl)boronic acid
• SCHEMBL3759687

• MDL： MFCD08235061
• Inchi： 1S/C9H11BN2O5/c1-11(2)9(13)6-3-7(10(14)15)5-8(4-6)12(16)17/h3-5,14-15H,1-2H3
• InChI Key： CMEDBCAYQJUDQF-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(B(O)O)C=1)[N+](=O)[O-])N(C)C

Computed Properties

• Exact Mass: 238.07600
• Monoisotopic Mass: 238.0761016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Melting Point: 160-162
• PSA: 106.59000
• LogP: -0.50040

3-(Dimethylcarbamoyl)-5-nitrophenylboronic acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-(Dimethylcarbamoyl)-5-nitrophenylboronic acid

Recent Advances in the Application of 3-(Dimethylcarbamoyl)-5-nitrophenylboronic acid (CAS: 874219-44-0) in Chemical Biology and Pharmaceutical Research

3-(Dimethylcarbamoyl)-5-nitrophenylboronic acid (CAS: 874219-44-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This boronic acid derivative is particularly notable for its role in the development of novel therapeutic agents and as a key intermediate in organic synthesis. Recent studies have highlighted its potential in targeted drug delivery, enzyme inhibition, and as a probe for biochemical assays. This research brief aims to synthesize the latest findings on this compound, providing a comprehensive overview of its current applications and future prospects.

The compound's boronic acid moiety is central to its functionality, enabling interactions with diols and other nucleophiles, which is critical for its use in carbohydrate recognition and sensing applications. Recent work published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a reversible inhibitor of serine proteases, a property that is being exploited in the design of new anticoagulants and anti-inflammatory drugs. The study utilized X-ray crystallography to elucidate the binding mechanism, revealing a unique interaction pattern that could inform the development of more potent inhibitors.

In the realm of drug delivery, 3-(Dimethylcarbamoyl)-5-nitrophenylboronic acid has been investigated for its ability to form stable complexes with polysaccharides, facilitating targeted release in response to specific physiological conditions. A 2024 study in Advanced Drug Delivery Reviews showcased its application in glucose-responsive insulin delivery systems, where the compound's boronic acid group interacts with glucose to trigger insulin release. This innovative approach holds promise for improving diabetes management, with preclinical trials showing favorable pharmacokinetic profiles.

Beyond therapeutic applications, this compound has found utility in chemical biology as a fluorescent probe. Researchers at the University of Cambridge (2024) developed a novel assay using 3-(Dimethylcarbamoyl)-5-nitrophenylboronic acid to detect reactive oxygen species (ROS) in cellular environments. The nitro group's electron-withdrawing properties enhance the probe's sensitivity, enabling real-time monitoring of oxidative stress with high specificity. This advancement could significantly impact our understanding of oxidative stress-related diseases and the evaluation of antioxidant therapies.

The synthetic versatility of 3-(Dimethylcarbamoyl)-5-nitrophenylboronic acid has also been a focus of recent research. A team at MIT (2023) reported a novel palladium-catalyzed cross-coupling reaction using this compound as a key building block for the synthesis of complex biaryl structures. The method demonstrated exceptional functional group tolerance and yields, suggesting broad applicability in medicinal chemistry for the construction of diverse molecular scaffolds.

Looking forward, the unique properties of 3-(Dimethylcarbamoyl)-5-nitrophenylboronic acid position it as a valuable tool in multiple areas of pharmaceutical development. Current challenges include optimizing its bioavailability and reducing potential off-target effects in therapeutic applications. Ongoing research is exploring structural modifications to address these limitations while maintaining the compound's beneficial characteristics. As understanding of its molecular interactions deepens, we anticipate seeing expanded applications in precision medicine and diagnostic technologies.